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Compound of Interest

Compound Name: Tezacaftor-d6

Cat. No.: B15569197

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical applications of Tezacaftor-d6, a deuterated analog of the cystic fibrosis

transmembrane conductance regulator (CFTR) corrector, Tezacaftor. This document is

intended to serve as a valuable resource for professionals in the fields of medicinal chemistry,

pharmacology, and drug metabolism.

Introduction
Tezacaftor (VX-661) is a small molecule drug that functions as a CFTR corrector.[1] It is used in

combination with other CFTR modulators to treat cystic fibrosis (CF) in patients with specific

mutations in the CFTR gene.[1] Tezacaftor aids in the proper folding and trafficking of the

defective CFTR protein to the cell surface, thereby increasing the number of functional chloride

channels.[1]

Tezacaftor-d6 is a stable isotope-labeled version of Tezacaftor, where six hydrogen atoms

have been replaced by deuterium. This isotopic labeling makes it an invaluable tool in

bioanalytical studies, particularly in liquid chromatography-mass spectrometry (LC-MS) based
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assays, where it is often used as an internal standard for the accurate quantification of

Tezacaftor in biological matrices.[2]

Chemical Structure and Properties
The precise location of the six deuterium atoms in commercially available Tezacaftor-d6 is not

always publicly disclosed. However, based on common synthetic strategies for deuterium

labeling, they are likely located on metabolically stable positions of the molecule to ensure co-

elution with the unlabeled drug during chromatographic separation.

Chemical Structure of Tezacaftor
Below is the chemical structure of the non-deuterated Tezacaftor.

Tezacaftor

Tezacaftor Structure

Click to download full resolution via product page

Caption: Chemical structure of Tezacaftor.
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Physicochemical Properties
The following tables summarize the key physicochemical properties of Tezacaftor and its

deuterated analog, Tezacaftor-d6.

Table 1: General Properties

Property Value Reference

Tezacaftor

IUPAC Name

1-(2,2-Difluoro-1,3-

benzodioxol-5-yl)-N-[1-

[(2R)-2,3-dihydroxypropyl]-6-

fluoro-2-(2-hydroxy-1,1-

dimethylethyl)-1H-indol-5-yl]-

cyclopropanecarboxamide

[3]

Molecular Formula C₂₆H₂₇F₃N₂O₆

Molecular Weight 520.5 g/mol

CAS Number 1152311-62-0

Appearance White to yellow solid

Tezacaftor-d6

Molecular Formula C₂₆H₂₁D₆F₃N₂O₆

Molecular Weight 526.5 g/mol

CAS Number Not Available

Table 2: Solubility and Storage
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Property Value Reference

Solubility (Tezacaftor)

DMSO ~30 mg/mL

Ethanol ~25 mg/mL

Water Insoluble

Storage Conditions

Solid Form 4°C, stored under nitrogen

In Solvent
-80°C for 1 year; -20°C for 6

months (stored under nitrogen)

Mechanism of Action
Tezacaftor is a CFTR corrector that targets the most common CF-causing mutation, F508del.

This mutation leads to misfolding of the CFTR protein and its subsequent degradation,

resulting in a reduced quantity of the protein at the cell surface. Tezacaftor acts as a

chaperone, aiding in the conformational stability of the F508del-CFTR protein, which allows for

its proper processing and trafficking to the cell membrane.
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F508del CFTR Gene Mutation
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Caption: Mechanism of action of Tezacaftor.

Experimental Protocols
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Tezacaftor-d6 is primarily used as an internal standard in quantitative bioanalytical methods.

Below is a general protocol for the quantification of Tezacaftor in plasma using LC-MS/MS.

Quantification of Tezacaftor in Plasma by LC-MS/MS
Objective: To accurately measure the concentration of Tezacaftor in human plasma samples.

Materials:

Human plasma samples

Tezacaftor analytical standard

Tezacaftor-d6 (internal standard)

Acetonitrile (protein precipitation agent)

Formic acid

Water (LC-MS grade)

LC-MS/MS system with a C18 column

Methodology:

Sample Preparation:

Thaw plasma samples at room temperature.

To 100 µL of plasma, add 10 µL of Tezacaftor-d6 internal standard solution (concentration

will depend on the expected range of Tezacaftor concentrations).

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex mix for 1 minute.

Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.
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Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis:

Liquid Chromatography:

Column: C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient elution at a flow rate of 0.4 mL/min.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), positive

Detection: Multiple Reaction Monitoring (MRM)

MRM transitions for Tezacaftor and Tezacaftor-d6 should be optimized for the specific

instrument.

Workflow Diagram:
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Plasma Sample
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Caption: LC-MS/MS sample preparation workflow.

Conclusion
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Tezacaftor-d6 is an essential tool for the accurate and precise quantification of Tezacaftor in

biological samples. Its use as an internal standard in LC-MS/MS assays is critical for

pharmacokinetic and drug metabolism studies, contributing to the overall understanding and

development of CFTR modulator therapies. This guide provides foundational information for

researchers and scientists working with this important deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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